Cas no 509147-93-7 (2(3H)-Benzothiazolone, 3-(5-chloropentyl)-)

• Product Name: 2(3H)-Benzothiazolone, 3-(5-chloropentyl)-
• CAS No: 509147-93-7
• MF: C₁₂H₁₄ClNOS
• MW: 255.763660907745
• CID: 1569991
• Update Time: 2024-08-24

2(3H)-Benzothiazolone, 3-(5-chloropentyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone, 3-(5-chloropentyl)-

• Inchi： 1S/C12H14ClNOS/c13-8-4-1-5-9-14-10-6-2-3-7-11(10)16-12(14)15/h2-3,6-7H,1,4-5,8-9H2
• InChI Key： JWHBJFCFJQYFGL-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N(CCCCCCl)C1=O

Computed Properties

• Exact Mass: 255.04862

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 400.3±47.0 °C(Predicted)
• PSA: 20.31
• pka: -1.29±0.20(Predicted)